![molecular formula C12H12ClN B3380294 4-Chloro-3-ethyl-2-methylquinoline CAS No. 1888-02-4](/img/structure/B3380294.png)
4-Chloro-3-ethyl-2-methylquinoline
Overview
Description
4-Chloro-3-ethyl-2-methylquinoline is a chemical compound with the CAS Number: 1888-02-4 . It has a molecular weight of 205.69 and its IUPAC name is this compound . The compound is in liquid form .
Synthesis Analysis
Quinoline motifs are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . Traditional and green synthetic approaches of quinoline and its analogs include multicomponent one-pot reactions and solvent-free reaction conditions utilizing microwave and ultraviolet irradiation-promoted synthesis using eco-friendly and safe reusable catalysts .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H12ClN/c1-3-9-8 (2)14-11-7-5-4-6-10 (11)12 (9)13/h4-7H,3H2,1-2H3 . This code provides a specific identifier for the molecular structure of the compound.Chemical Reactions Analysis
Quinoline and its derivatives are a vital nucleus in several natural products and FDA-approved drugs . They exhibit chemical reactivity similar to the benzene and pyridine ring system as they undergo nucleophilic and electrophilic substitution reactions .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 205.69 .Mechanism of Action
Target of Action
4-Chloro-3-ethyl-2-methylquinoline is a derivative of quinoline, a heterocyclic compound that has been extensively studied for its biological and pharmaceutical activities . . Quinoline derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and DNA, depending on their specific structures .
Mode of Action
For instance, some quinoline derivatives inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .
Biochemical Pathways
Quinoline derivatives are known to affect various biochemical pathways depending on their specific structures and targets .
Result of Action
Quinoline derivatives are known to have various biological and pharmaceutical activities, including antimicrobial, antiviral, and anticancer activities .
Advantages and Limitations for Lab Experiments
4-Chloro-3-ethyl-2-methylquinoline has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, this compound also has some limitations. It is a relatively non-selective inhibitor of enzymes, meaning that it can inhibit the activity of other enzymes in addition to COX-2. Additionally, this compound can be toxic if used in high concentrations.
Future Directions
There are a number of potential future directions for 4-Chloro-3-ethyl-2-methylquinoline research. One potential direction is to further explore the effects of this compound on inflammation and pain. Additionally, further research could be done to explore the effects of this compound on other enzymes, such as lipoxygenase and cyclooxygenase-1. Additionally, further research could be done to explore the potential applications of this compound in drug development and biochemistry. Finally, further research could be done to explore the potential toxicity of this compound and to develop methods to reduce its toxicity.
Scientific Research Applications
4-Chloro-3-ethyl-2-methylquinoline has been used in a variety of scientific research applications, such as drug development, biochemistry, and pharmacology. In drug development, this compound has been used to synthesize a variety of drugs, including anti-inflammatory agents and antifungal agents. In biochemistry, this compound has been used to study the structure and function of proteins, and in pharmacology, this compound has been used to study the effects of drugs on the body.
properties
IUPAC Name |
4-chloro-3-ethyl-2-methylquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN/c1-3-9-8(2)14-11-7-5-4-6-10(11)12(9)13/h4-7H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYOOCUSHJBZEBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C2=CC=CC=C2N=C1C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501298239 | |
Record name | 4-Chloro-3-ethyl-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501298239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1888-02-4 | |
Record name | 4-Chloro-3-ethyl-2-methylquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1888-02-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-3-ethyl-2-methylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501298239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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